rac-tert-butyl (1R,5S)-7,7-dimethyl-6-oxo-2-azabicyclo[3.2.0]heptane-2-carboxylate, cis

• CAS No.: 2408937-37-9
• Molecular Formula: C13H21NO3
• Molecular Weight: 239.3

Description

rac-tert-butyl (1R,5S)-7,7-dimethyl-6-oxo-2-azabicyclo[3.2.0]heptane-2-carboxylate, cis, is a synthetic compound known for its bicyclic structure and potent biological activity. It belongs to a class of compounds that exhibit interesting pharmacological properties, making it a subject of interest in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions:

The preparation of rac-tert-butyl (1R,5S)-7,7-dimethyl-6-oxo-2-azabicyclo[3.2.0]heptane-2-carboxylate, cis, typically involves the following steps:

• Starting Materials: : The synthesis often begins with the appropriate bicyclic lactam or its precursor.

• Reaction Conditions: : The reactions are typically carried out under controlled temperature and pressure conditions. Catalysts and solvents are chosen based on the specific reaction pathway.

Industrial Production Methods:

Industrial production of this compound can involve batch or continuous flow processes, optimizing yields and reducing costs. Advanced techniques such as high-throughput screening and automated synthesis can be employed to streamline the production process.

Chemical Reactions Analysis

Types of Reactions:

• Oxidation: : The compound can undergo oxidation reactions to introduce or modify functional groups.

• Reduction: : Reduction reactions can be used to alter the oxidation state of specific atoms within the compound.

Common Reagents and Conditions:

• Oxidation: : Common reagents include potassium permanganate and hydrogen peroxide.

• Reduction: : Sodium borohydride and lithium aluminum hydride are frequently used.

• Substitution: : Typical conditions involve the use of alkyl halides, strong acids or bases, and polar aprotic solvents.

Major Products Formed:

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation can yield hydroxyl or carboxyl derivatives, while reduction may lead to amine or alcohol products.

Scientific Research Applications

rac-tert-butyl (1R,5S)-7,7-dimethyl-6-oxo-2-azabicyclo[3.2.0]heptane-2-carboxylate, cis, has various applications in scientific research:

• Chemistry: : Used as a building block for the synthesis of more complex molecules.

• Biology: : Investigated for its potential as a biochemical probe.

• Medicine: : Studied for its therapeutic potential in treating specific medical conditions.

• Industry: : Employed in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action involves the interaction of the compound with specific molecular targets, such as enzymes or receptors. This interaction can modulate biochemical pathways, leading to the desired biological effect. Detailed studies have revealed that the compound can inhibit or activate key proteins involved in cellular processes.

Comparison with Similar Compounds

rac-tert-butyl (1R,5S)-7,7-dimethyl-6-oxo-2-azabicyclo[3.2.0]heptane-2-carboxylate, cis, stands out due to its unique bicyclic structure and potent biological activity. Similar compounds include:

• tert-Butyl (1R,2S)-3-(2-oxo-1-pyrrolidinyl)-2-phenylpropanoate

• tert-Butyl (1R,2S)-2-phenyl-3-(pyrrolidin-1-yl)propanoate

• tert-Butyl (1R,5S)-2-azabicyclo[2.2.1]heptane-2-carboxylate

These compounds share structural similarities but differ in their pharmacological profiles and applications, highlighting the unique properties of this compound.